Cas no 176722-74-0 (7-Methyl-2-(trifluoromethyl)quinoline)
176722-74-0 structure
Product Name:7-Methyl-2-(trifluoromethyl)quinoline
CAS No:176722-74-0
MF:C11H8F3N
MW:211.183133125305
CID:112443
PubChem ID:4385029
Update Time:2025-04-18
7-Methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-Methyl-2-(trifluoromethyl)quinoline
- 7-METHYL-2-TRIFLUOROMETHYLQUINOLINE
- Quinoline,7-methyl-2-(trifluoromethyl)-
- PHLJKUAHHBRYOG-UHFFFAOYSA-N
- DTXSID40402706
- 176722-74-0
-
- Inchi: 1S/C11H8F3N/c1-7-2-3-8-4-5-10(11(12,13)14)15-9(8)6-7/h2-6H,1H3
- InChI Key: PHLJKUAHHBRYOG-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C2C=CC(C)=CC2=N1)(F)F
Computed Properties
- Exact Mass: 211.06094
- Monoisotopic Mass: 211.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
7-Methyl-2-(trifluoromethyl)quinoline Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
176722-74-0 (7-Methyl-2-(trifluoromethyl)quinoline) Related Products
- 66023-21-0(2-Methyl-6-(trifluoromethyl)quinoline)
- 1860-47-5(Quinoline,6-methyl-2-(trifluoromethyl)-)
- 324-32-3(2-Methyl-7-(trifluoromethyl)quinoline)
- 1620-79-7(4-Methyl-2-(trifluoromethyl)pyridine)
- 347-42-2(2-(Trifluoromethyl)quinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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